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Compound of Interest

Compound Name: Salgim

CAS No.: 331284-85-6

Cat. No.: B12772139

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals investigating the

effects of preservatives like sodium benzoate on the stability of Şalgam, a traditional Turkish

fermented beverage.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of sodium benzoate in Şalgam?

A1: Sodium benzoate acts as a preservative to extend the shelf life of Şalgam.[1][2] Its primary

function is to inhibit the growth of spoilage microorganisms, particularly yeasts and molds,

which can cause undesirable changes in the beverage's flavor, aroma, and appearance.[1][3]

[4] Benzoic acid, the active form of sodium benzoate in acidic conditions like Şalgam, disrupts

the metabolic processes of these microorganisms.[4][5]

Q2: How does sodium benzoate affect the key microorganisms in Şalgam?

A2: Sodium benzoate has a differential impact on the microbial population of Şalgam. It

significantly reduces the population of yeasts, which are often responsible for spoilage.[1][3]
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However, it has a less pronounced effect on lactic acid bacteria (LAB), such as

Lacticaseibacillus paracasei, which are crucial for the characteristic flavor and potential

probiotic properties of Şalgam.[1] High concentrations of sodium benzoate can, however, lead

to a reduction in the LAB population.[1]

Q3: What is the optimal concentration of sodium benzoate for preserving Şalgam?

A3: Research indicates that a concentration of 100 mg/L of sodium benzoate is optimal for

preserving Şalgam.[1][3][6] This concentration effectively controls yeast growth while

maintaining a high level of total acidity, which is important for the sensory profile of the

beverage.[1][7]

Q4: Does sodium benzoate alter the pH and total acidity of Şalgam?

A4: The addition of sodium benzoate does not significantly change the pH of Şalgam.[1][6]

However, it can lead to a slight increase in total acidity compared to untreated samples over

time.[1][7] For instance, Şalgam treated with 100 mg/L sodium benzoate has been shown to

have the highest total acidity (5.61 g/L as lactic acid) after six months of storage.[1][6][7]

Q5: Are there any potential negative chemical reactions to consider when using sodium

benzoate in Şalgam?

A5: Yes. In the presence of ascorbic acid (Vitamin C), sodium benzoate can react to form

benzene, a known carcinogen, under certain conditions such as exposure to heat and light.[5]

Since Şalgam is made from purple carrots, which contain ascorbic acid, it is crucial to control

storage conditions to minimize this risk.
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Problem Possible Cause(s) Troubleshooting Steps

Complete inhibition of

fermentation after adding

sodium benzoate.

- Sodium benzoate was added

before or during active

fermentation. - The

concentration of sodium

benzoate is too high.

- Sodium benzoate should be

added after the primary

fermentation is complete to

stabilize the product, not to

control the fermentation itself.

[2] - Verify the concentration of

your sodium benzoate stock

solution and the final

concentration in the Şalgam.

For Şalgam, 100 mg/L is

recommended as an effective

starting point.[1][3][6]

Unexpected off-flavors or

aromas in the preserved

Şalgam.

- Sodium benzoate might be

altering the metabolic

pathways of the remaining

microorganisms.[4] - The initial

microbial load was too high,

and spoilage occurred before

the preservative could take full

effect.

- Conduct a sensory analysis

comparing the preserved

sample to a control. - Ensure

the Şalgam is of good quality

before adding the preservative.

Loss of characteristic red color

in Şalgam after adding sodium

benzoate and storage.

- The preservative may not

directly impact the anthocyanin

pigments, but changes in the

microbial metabolism or

chemical environment could

indirectly affect color stability. -

Exposure to light and high

temperatures can degrade

anthocyanins.

- Monitor color using a

colorimeter. - Store samples in

dark, cool conditions.

Visible yeast or mold growth

despite the addition of sodium

benzoate.

- The concentration of sodium

benzoate is too low. - The pH

of the Şalgam is not sufficiently

acidic for the sodium benzoate

to be effective (benzoic acid is

- Confirm the final

concentration of sodium

benzoate in your samples. -

Measure the pH of the

Şalgam. Sodium benzoate is
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the active form, and its

concentration increases with

lower pH).[4][5] - The initial

contamination level was

extremely high.

most effective at a pH below

4.5.[5] - Review your sanitation

procedures during Şalgam

production.

Data Presentation
Table 1: Effect of Sodium Benzoate on Physicochemical Properties of Şalgam after 6 Months of

Storage

Preservative
Concentration (mg/L)

pH
Total Acidity (g/L Lactic
Acid)

0 (Control) 3.43 4.41

25 3.44 - 3.52 > 4.41

100 3.44 - 3.52 5.61

400 3.44 - 3.52 > 4.41

800 3.44 - 3.52 > 4.41

Source: Adapted from a study

on the effects of different

preservatives on Şalgam.[1][6]

Table 2: Effect of Sodium Benzoate on Microbial Populations in Şalgam (Log CFU/mL)
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Preservative
Concentration (mg/L)

Lactic Acid Bacteria (LAB) Yeast

0 (Control) 7.04 - 7.60 5.79 - 6.62

25

Not specified, but

Lacticaseibacillus paracasei

was predominant

Significantly reduced

100

Not specified, but

Lacticaseibacillus paracasei

was predominant

Significantly reduced

400

Not specified, but

Lacticaseibacillus paracasei

was predominant

Significantly reduced

800

Reduction in LAB population

observed at high

concentrations

2 to 5 log reduction

Source: Compiled from studies

on the microbiota of Şalgam.

[1]

Experimental Protocols
Protocol 1: Preparation of Şalgam for Preservative Stability Testing

This protocol outlines the lab-scale production of Şalgam.

Raw Materials:

Purple carrots (Daucus carota)

Bulgur wheat

Rock salt

Sourdough or a starter culture of lactic acid bacteria
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Turnip (optional)

Water

Procedure:

1. Wash and chop the purple carrots.

2. Prepare a sourdough starter by mixing bulgur wheat, sourdough culture, and water. Allow

it to ferment for a specified period (e.g., 24 hours) at a controlled temperature (e.g., 30°C).

3. In a fermentation vessel, combine the chopped carrots, fermented sourdough, rock salt,

and water.

4. Allow the main fermentation to proceed at room temperature for a designated time (e.g., 7-

10 days) until the desired pH and acidity are reached.

5. Once fermentation is complete, filter the Şalgam to remove solid materials.

6. The filtered Şalgam is now ready for the addition of preservatives.

Protocol 2: Preservative Efficacy Testing (Challenge Test)

This protocol is adapted from general preservative efficacy testing methods.

Materials:

Şalgam produced according to Protocol 1.

Sterile containers.

Sodium benzoate stock solution (sterile).

Cultures of relevant spoilage microorganisms (e.g., Saccharomyces cerevisiae,

Zygosaccharomyces bailii) and lactic acid bacteria (Lacticaseibacillus paracasei).

Plate count agar (PCA) for total aerobic count, de Man, Rogosa and Sharpe (MRS) agar

for LAB, and Potato Dextrose Agar (PDA) for yeasts and molds.
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Sterile saline solution.

Incubator.

Procedure:

1. Dispense the unpreserved Şalgam into sterile containers.

2. Add different concentrations of sodium benzoate (e.g., 0, 25, 100, 400, 800 mg/L) to the

respective containers.

3. Inoculate each container with a known concentration (e.g., 10^5 - 10^6 CFU/mL) of the

test microorganisms.

4. Store the inoculated samples at a controlled temperature (e.g., room temperature) for a

specified duration (e.g., 28 days or longer).

5. At regular intervals (e.g., day 0, 7, 14, 28), withdraw samples aseptically.

6. Perform serial dilutions and plate on the appropriate media to enumerate the surviving

microorganisms.

7. Calculate the log reduction of the microbial population at each time point.

8. Alongside microbial analysis, conduct physicochemical analyses (pH, total acidity, color)

and sensory evaluation at each interval.

Visualizations
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Caption: Mechanism of action of sodium benzoate in an acidic environment like Şalgam.
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Problem: Microbial Growth in Preserved Şalgam
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Caption: Troubleshooting workflow for unexpected microbial growth in preserved Şalgam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

